![molecular formula C23H19ClN4O3S2 B2599079 N-(5-chloro-2-methoxyphenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide CAS No. 868973-24-4](/img/structure/B2599079.png)
N-(5-chloro-2-methoxyphenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
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Description
N-(5-chloro-2-methoxyphenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H19ClN4O3S2 and its molecular weight is 499. The purity is usually 95%.
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Scientific Research Applications
Anti-HIV Activity : A study reported the synthesis of naphthalene derivatives, including compounds structurally related to N-(5-chloro-2-methoxyphenyl)-2-((5-(2-(naphthalen-1-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide. These compounds showed significant inhibitory activity against HIV-1 and HIV-2 in MT-4 cells, suggesting their potential as antiviral agents (Hamad et al., 2010).
Tumor Inhibition and Antioxidant Activity : Another study investigated the pharmacological potential of novel derivatives, including structures similar to the compound , for toxicity assessment, tumor inhibition, and antioxidant actions. Some derivatives showed binding and moderate inhibitory effects in assays, suggesting their potential in cancer treatment and as antioxidants (Faheem, 2018).
Density Functional Theory Study : A density functional theory (DFT) study on similar acetamide derivatives as anti-HIV drugs explored the local reactivity of these compounds. It indicated that substitutions like bromophenyl and nitrophenyl enhance their potency as anti-HIV drugs (Oftadeh et al., 2013).
Anticancer Evaluation : Compounds structurally related to the chemical have been used in anticancer evaluations. One study synthesized derivatives and evaluated them against various cancer cell lines, finding that certain compounds showed significant activity against breast cancer (Salahuddin et al., 2014).
Molecular Docking and Cytotoxicity Study : A series of derivatives was prepared and studied for cytotoxicity against different human cell lines, including leukemia and carcinoma cells. These studies help in understanding the potential of such compounds as inhibitors for specific protein structures, which could be relevant in cancer treatment (Choodamani et al., 2021).
Properties
IUPAC Name |
N-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClN4O3S2/c1-31-19-10-9-16(24)12-18(19)25-21(30)13-32-23-28-27-22(33-23)26-20(29)11-15-7-4-6-14-5-2-3-8-17(14)15/h2-10,12H,11,13H2,1H3,(H,25,30)(H,26,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGRLAAWMQSOUSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.